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Introduction
1-Chlorononane (n-nonyl chloride), with CAS Registry Number 2473-01-0, is a primary alkyl

chloride. It is a colorless liquid that serves as a versatile intermediate and building block in

organic synthesis.[1][2] Its linear nine-carbon chain and terminal chlorine atom make it a

valuable reagent for introducing the nonyl group into molecules through various chemical

transformations, particularly nucleophilic substitution reactions.[2] This guide provides a

comprehensive overview of its chemical and physical properties, spectroscopic data, and

safety information, tailored for a technical audience.

Chemical and Physical Properties
1-Chlorononane is a combustible, colorless liquid, often with a faint, sweet odor.[1][3] It is

generally insoluble in water but soluble in many organic solvents.[1][3] The key

physicochemical properties are summarized below.

Table 1: Physicochemical Properties of 1-Chlorononane

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b7799559#bc-rfq
https://www.benchchem.com/product/b7799559/docs?utm_src=pdf-body#technical-guide-1-chlorononane-cas-no-2473-01-0
https://www.guidechem.com/encyclopedia/1-chlorononane-dic10537.html
https://www.nbinno.com/article/other-organic-chemicals/the-essential-role-of-1-chlorononane-in-organic-synthesis-pathways-aw
https://www.nbinno.com/article/other-organic-chemicals/the-essential-role-of-1-chlorononane-in-organic-synthesis-pathways-aw
https://www.benchchem.com/product/b7799559/docs?utm_src=pdf-body#technical-guide-1-chlorononane-cas-no-2473-01-0
https://www.guidechem.com/encyclopedia/1-chlorononane-dic10537.html
https://www.fishersci.com/store/msds?partNumber=AC218640100&productDescription=1-CHLORONONANE+99%25+10ML&vendorId=VN00032119&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/1-chlorononane-dic10537.html
https://www.fishersci.com/store/msds?partNumber=AC218640100&productDescription=1-CHLORONONANE+99%25+10ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b7799559/docs?utm_src=pdf-body#technical-guide-1-chlorononane-cas-no-2473-01-0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7799559?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

CAS Number 2473-01-0 [4]

Molecular Formula C₉H₁₉Cl [4][5]

Molecular Weight 162.70 g/mol [4][6][7]

Appearance
Colorless to almost colorless

clear liquid
[1]

Density 0.87 g/mL at 25°C [5]

Boiling Point 202-204 °C [3][5]

Melting Point -39.4 °C [5]

Flash Point 166 °F (74.4 °C) [5]

Refractive Index (n20/D) 1.436 [5]

Vapor Pressure 0.394 mmHg at 25°C [5]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 1-chlorononane.

Various spectroscopic data are publicly available.[8]

Table 2: Spectroscopic Data for 1-Chlorononane
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Technique
Data Availability and Key
Features

Reference(s)

¹H NMR

Spectra available in

databases. Key signals include

a triplet around 3.5 ppm for the

-CH₂Cl protons.

[1][8][9]

¹³C NMR

Spectra available. The carbon

attached to chlorine (-CH₂Cl)

shows a characteristic signal

around 45 ppm.

[1][8]

Mass Spectrometry (MS)

GC-MS data available.

Characteristic fragmentation

patterns can be observed.

[4][7][8]

Infrared (IR) Spectroscopy

FTIR spectra available,

showing C-H stretching and C-

Cl stretching vibrations.

[1][4][8]

Raman Spectroscopy
Data available in spectral

databases.
[1][4][8]

Reactivity and Applications
As a primary alkyl halide, 1-chlorononane is an important raw material and intermediate in the

chemical industry.[2][10]

Nucleophilic Substitution: The terminal chlorine atom is a good leaving group, making it

susceptible to nucleophilic substitution reactions. This allows for the synthesis of a wide

range of derivatives, such as ethers, esters, amines, and other functionalized nonane

derivatives.[2]

Synthesis Intermediate: It is a key starting material for producing more complex molecules.

[2] Its applications extend to the synthesis of surfactants, lubricants, plasticizers,

pharmaceuticals, and agrochemicals.[1] For example, it has been used in the synthesis of

affinity labeling probes for biochemical studies.[11]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.guidechem.com/encyclopedia/1-chlorononane-dic10537.html
https://spectrabase.com/compound/yo9Q5khwmu
https://spectrabase.com/spectrum/DJ8aqn4p191
https://www.guidechem.com/encyclopedia/1-chlorononane-dic10537.html
https://spectrabase.com/compound/yo9Q5khwmu
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chlorononane
https://webbook.nist.gov/cgi/inchi?ID=C2473010&Mask=200
https://spectrabase.com/compound/yo9Q5khwmu
https://www.guidechem.com/encyclopedia/1-chlorononane-dic10537.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chlorononane
https://spectrabase.com/compound/yo9Q5khwmu
https://www.guidechem.com/encyclopedia/1-chlorononane-dic10537.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chlorononane
https://spectrabase.com/compound/yo9Q5khwmu
https://www.benchchem.com/product/b7799559/docs?utm_src=pdf-body#technical-guide-1-chlorononane-cas-no-2473-01-0
https://www.nbinno.com/article/other-organic-chemicals/the-essential-role-of-1-chlorononane-in-organic-synthesis-pathways-aw
https://www.lookchem.com/msds/42449/2473-01-0_Nonane,%201-chloro-.html
https://www.nbinno.com/article/other-organic-chemicals/the-essential-role-of-1-chlorononane-in-organic-synthesis-pathways-aw
https://www.nbinno.com/article/other-organic-chemicals/the-essential-role-of-1-chlorononane-in-organic-synthesis-pathways-aw
https://www.guidechem.com/encyclopedia/1-chlorononane-dic10537.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB1202559.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7799559?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling
1-Chlorononane presents moderate hazards and requires careful handling in a laboratory or

industrial setting.

Hazard Identification
According to the Globally Harmonized System (GHS), 1-chlorononane is classified as follows:

Skin Irritation (Category 2): Causes skin irritation.[1][4]

Serious Eye Irritation (Category 2): Causes serious eye irritation.[1][4]

Specific target organ toxicity — single exposure (Category 3), Respiratory tract irritation: May

cause respiratory irritation.[1][4]

Table 3: GHS Hazard and Precautionary Statements
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Code Statement Reference(s)

H315 Causes skin irritation [1][4]

H319 Causes serious eye irritation [1][4]

H335 May cause respiratory irritation [1][4]

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay

[1]

P264
Wash skin thoroughly after

handling
[1]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection

[3]

P302+P352
IF ON SKIN: Wash with plenty

of water
[1]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing

P403+P233

Store in a well-ventilated

place. Keep container tightly

closed

[1]

Handling and Storage
Handling: Handle in accordance with good industrial hygiene and safety practices.[3] Use in

a well-ventilated area and avoid contact with skin, eyes, and clothing.[3][10] Keep away from

open flames, hot surfaces, and sources of ignition.[3]

Storage: Store in a dry, cool, and well-ventilated place below +30°C.[3][5] Keep containers

tightly closed.[3]
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Incompatible Materials: Strong oxidizing agents and strong bases.[3]

Hazardous Decomposition Products: Thermal decomposition can release irritating gases and

vapors, including carbon monoxide, carbon dioxide, and hydrogen chloride gas.[3]

Logical Relationships
The following diagram illustrates the key informational relationships for 1-chlorononane.

1-Chlorononane

Identifiers Physicochemical Properties Spectroscopic Data Safety Information

1-Chlorononane

CAS: 2473-01-0 Formula: C9H19Cl MW: 162.70 g/mol Boiling Point: 202-204 °C Density: 0.87 g/mL Flash Point: 74.4 °C NMR (1H, 13C) Mass Spec (GC-MS) IR / Raman Skin Irritant Eye Irritant Respiratory Irritant

Click to download full resolution via product page

Caption: Informational hierarchy for 1-Chlorononane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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